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PF-9184 Physicochemical & Solubility Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: pf-9184
Cat. No.: S539305

The table below summarizes the key available data on PF-9184, which is crucial for planning experiments.

Property Specification

Molecular Weight 461.3 g/mol [1]

Molecular Formula C21H14CI2N204S [1] [2]

Purity >98% (HPLC) [1]

Recommended Solvent DMSO [1] [2]

Reported Solubility 10 mM in DMSO [1]

Storage (Solid) -20°C for 12 months; 4°C for 6 months [1]
Storage (Solution) -80°C for 6 months; -20°C for 6 months [1]

Stock Solution Preparation Protocol

Based on the solubility data, here is a standard protocol for preparing a 10 mM stock solution in DMSO.

e Calculation: Weigh an appropriate amount of PF-9184 (=98% purity). To prepare 1 mL of a 10 mM
solution, you will need 4.61 mg of PF-9184 (461.3 g/mol x 0.010 L x 0.001 mol/mmol).
e Weighing: Accurately weigh the compound using an analytical balance.
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¢ Dissolution: Transfer the weighed powder to a volumetric flask or a sealed vial. Add the required
volume of anhydrous, laboratory-grade DMSO to achieve the final concentration.

e Mixing: Gently vortex or sonicate the mixture to ensure complete dissolution, ensuring a clear
solution.

¢ Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into single-use vials.

e Storage: Store the aliquots at -80°C for long-term stability (up to 6 months) [1].

Troubleshooting Guide for Low Solubility

The search results did not yield specific alternative solvents or formulated protocols for PF-9184. The

general strategies below are common in pre-clinical drug development for compounds with low aqueous

solubility.

e Confirm Stock Solution: Ensure your stock solution is correctly prepared in DMSO and that no
precipitation has occurred after storage. Briefly vortex and visually inspect the solution before use.

¢ Dilution in Aqueous Buffers: When diluting the DMSO stock into cell culture media or aqueous
buffers, add the stock solution slowly while gently vortexing to ensure proper mixing. Note that the

final concentration of DMSO in biological assays should typically not exceed 0.1-0.5% to maintain cell

viability.

e Explore Formulation Strategies: If the solubility in physiological buffers is insufficient for your target

dose, consider advanced formulation approaches. These can include the use of solubilizers (e.g.,
cyclodextrins) or the development of nanosuspensions. The self-double-emulsifying drug delivery
system (SDEDDS) mentioned in one source is an example of a complex strategy used to enhance
the bioavailability of challenging compounds [3].
¢ Verify Biological Activity: If you alter the formulation, it is critical to include appropriate controls to

confirm that the biological activity of PF-9184 (its potent inhibition of mMPGES-1) is not compromised

[1] [2].

Biological Context of PF-9184

Understanding the target of PF-9184 can be helpful in designing relevant experiments. The diagram below

illustrates its role in the inflammatory pathway.

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


http://www.probechem.com/products_PF-9184.aspx
https://www.smolecule.com/products/s539305?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7382205/
https://www.smolecule.com/products/s539305?utm_src=pdf-body
http://www.probechem.com/products_PF-9184.aspx
https://www.tocris.com/products/pf-9184_5917
https://www.smolecule.com/products/s539305?utm_src=pdf-body
https://www.smolecule.com/products/s539305?utm_src=pdf-body
https://www.smolecule.com/products/s539305?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

PGE2 Synthesis Pathway

(Arachidonic Acid)
(COX-l / COX-Z)

(PGHZ (Precursor)) PF-9184 Inhibitor

Potently Inhibits

(PGEZ (Inflammation))

Click to download full resolution via product page

Key Considerations for Researchers

e Selectivity: PF-9184 is noted for its high selectivity (>6,500-fold) for mPGES-1 over COX-1 and
COX-2. This property makes it a valuable tool for isolating mPGES-1 effects in experimental models

[1] [2].

¢ Licensing: This compound is sold for research purposes under an agreement from Pfizer Inc. [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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